Cas no 79068-22-7 (D-Proline, 3-mercapto-,(3S)-rel- (9CI))

• Product Name: D-Proline, 3-mercapto-,(3S)-rel- (9CI)
• CAS No: 79068-22-7
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 554199
• PubChem ID: 121227255
• Update Time: 2025-04-19

D-Proline, 3-mercapto-,(3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-mercapto-,(3S)-rel- (9CI)
• DL-Proline,3-mercapto-, cis-
• (2S,3S)-3-Mercaptopyrrolidine-2-carboxylic acid
• 79068-22-7

• Inchi： 1S/C5H9NO2S/c7-5(8)4-3(9)1-2-6-4/h3-4,6,9H,1-2H2,(H,7,8)/t3-,4+/m0/s1
• InChI Key： XLEKQZHPKBRJNB-IUYQGCFVSA-N
• SMILES： S[C@H]1CCN[C@H]1C(=O)O

Computed Properties

• Exact Mass: 147.035
• Monoisotopic Mass: 147.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 50.3A^2